Cas no 1223-53-6 (3-(4-octylphenyl)prop-2-enoic acid)
1223-53-6 structure
Product Name:3-(4-octylphenyl)prop-2-enoic acid
CAS No:1223-53-6
MF:C17H24O2
MW:260.371265411377
CID:2617946
PubChem ID:54265998
Update Time:2025-04-21
3-(4-octylphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-octylphenyl)prop-2-enoic acid
- DTXSID70710164
- RGUSGOMPDDPYTR-UHFFFAOYSA-N
- p-n-octylcinnamic acid
- 1223-53-6
-
- Inchi: 1S/C17H24O2/c1-2-3-4-5-6-7-8-15-9-11-16(12-10-15)13-14-17(18)19/h9-14H,2-8H2,1H3,(H,18,19)
- InChI Key: RGUSGOMPDDPYTR-UHFFFAOYSA-N
- SMILES: OC(C=CC1C=CC(=CC=1)CCCCCCCC)=O
Computed Properties
- Exact Mass: 260.177630004Da
- Monoisotopic Mass: 260.177630004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.9
- Topological Polar Surface Area: 37.3Ų
3-(4-octylphenyl)prop-2-enoic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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